Cas no 1071455-00-9 (2-(3-bromophenyl)-2-fluoroacetic acid)

• Product Name: 2-(3-bromophenyl)-2-fluoroacetic acid
• CAS No: 1071455-00-9
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 6237292
• PubChem ID: 53410195
• Update Time: 2025-06-08

2-(3-bromophenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2-fluoroacetic acid
• SCHEMBL4216587
• SBGAEPPSNUHMKC-UHFFFAOYSA-N
• (3-BROMOPHENYL)(FLUORO)ACETICACID
• (3-BROMOPHENYL)(FLUORO)ACETIC ACID
• 1071455-00-9
• (3-bromo-phenyl)-fluoro-acetic acid
• EN300-1139365
• 2-(3-bromophenyl)-2-fluoroaceticacid

• Inchi： 1S/C8H6BrFO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,(H,11,12)
• InChI Key： SBGAEPPSNUHMKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromophenyl)-2-fluoroacetic acid

Introduction to 2-(3-bromophenyl)-2-fluoroacetic acid (CAS No. 1071455-00-9)

2-(3-bromophenyl)-2-fluoroacetic acid (CAS No. 1071455-00-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-(3-bromophenyl)-2-fluoroacetic acid consists of a carboxylic acid group attached to a fluoro-substituted phenyl ring, which is further substituted with a bromine atom. This combination of functional groups imparts specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of halogenated compounds in drug design, particularly those with bromine and fluorine substituents. These halogens can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, enhancing its bioavailability, metabolic stability, and target selectivity. For instance, the presence of a bromine atom in 2-(3-bromophenyl)-2-fluoroacetic acid can enhance its lipophilicity, facilitating better cell membrane penetration and improving its overall efficacy.

In the context of medicinal chemistry, 2-(3-bromophenyl)-2-fluoroacetic acid has been explored as a potential lead compound for the development of new therapeutic agents. Its unique structure makes it an attractive candidate for modifying existing drugs or designing novel molecules with improved therapeutic profiles. For example, researchers have investigated the use of this compound as an intermediate in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

The synthesis of 2-(3-bromophenyl)-2-fluoroacetic acid typically involves multi-step processes that ensure high purity and yield. Common synthetic routes include the reaction of 3-bromobenzaldehyde with fluoroacetyl chloride followed by hydrolysis to form the carboxylic acid. The choice of synthetic method can significantly impact the efficiency and cost-effectiveness of large-scale production, making it an important consideration for industrial applications.

In addition to its potential as a drug candidate, 2-(3-bromophenyl)-2-fluoroacetic acid has also been studied for its use in analytical chemistry. Its distinct chemical properties make it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods are essential for quality control and purity assessment in pharmaceutical research and development.

The biological activity of 2-(3-bromophenyl)-2-fluoroacetic acid has been evaluated in several preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that the compound may have therapeutic potential in treating conditions like cancer, viral infections, and inflammatory diseases.

Clinical trials are currently underway to further investigate the safety and efficacy of compounds derived from 2-(3-bromophenyl)-2-fluoroacetic acid. Early results are promising, with several derivatives showing favorable pharmacokinetic profiles and minimal side effects. However, more extensive studies are needed to fully understand the long-term safety and effectiveness of these compounds in human subjects.

In conclusion, 2-(3-bromophenyl)-2-fluoroacetic acid (CAS No. 1071455-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for drug development, analytical chemistry, and other advanced research areas. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical science.